Cas no 208035-62-5 (2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-)
208035-62-5 structure
Product Name:2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
CAS No:208035-62-5
MF:C19H34O3
MW:310.47146654129
CID:289249
PubChem ID:23275953
Update Time:2025-04-19
2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
- propan-2-yl (2Z,4Z)-11-methoxy-3,7,11-trimethyldodeca-2,4-dienoate
- 2,4-Dodecadienoic acid, 11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
- 208035-62-5
- (2Z,4Z,7S)-1-Methylethyl 11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate
- 1-Methylethyl (2Z,4Z,7S)-11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate
-
- Inchi: 1S/C19H34O3/c1-15(2)22-18(20)14-17(4)11-8-10-16(3)12-9-13-19(5,6)21-7/h8,11,14-16H,9-10,12-13H2,1-7H3/b11-8-,17-14-
- InChI Key: NFGXHKASABOEEW-RNTZQGMKSA-N
- SMILES: O(C)C(C)(C)CCCC(C)C/C=C\C(=C/C(=O)OC(C)C)\C
Computed Properties
- Exact Mass: 310.250795
- Monoisotopic Mass: 310.250795
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 35.5
Experimental Properties
- Boiling Point: 100 deg C @ 0.05 mm Hg
2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
208035-62-5 (2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-) Related Products
- 40596-69-8(Methoprene)
- 65733-16-6(S-Methoprene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent